Cas no 118754-53-3 (4-bromo-3,5-dichlorobenzotrifluoride)

• Product Name: 4-bromo-3,5-dichlorobenzotrifluoride
• CAS No: 118754-53-3
• MF: C₇H₂BrCl₂F₃
• MW: 293.895989894867
• MDL: MFCD00221020
• CID: 63384
• PubChem ID: 1268256
• Update Time: 2025-11-02

4-bromo-3,5-dichlorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3,5-dichlorobenzotrifluoride
• 2-BROMO-1,3-DICHLORO-5-TRIFLUOROMETHYL-BENZENE
• 2-bromo-1,3-dichloro-5-(trifluoromethyl)benzene
• 2-Bromo-1,3-dichloro-5-(trifluoromethyl)benzene, 4-Bromo-3,5-dichloro-alpha,alpha,alpha-trifluorotoluene
• 4-Bromo-3,5-dichlorobenzotrifluoride97%
• 4-Bromo-3,5-dichlorobenzotrifluoride 97%
• DTXSID60361487
• EN300-303356
• 4-Bromo-3,5-dichlorobenzotrifluoride, 97%
• SY026527
• AKOS005254977
• CS-W009986
• AM20080746
• 118754-53-3
• 2,6-dichloro-4-trifluoromethylbromobenzene
• 1-Bromo-2,6-dichloro-4- trifluoromethylbenzene
• A21522
• SCHEMBL421763
• FT-0617805
• AC-23838
• 1-Bromo-2,6-dichloro-4-trifluoromethylbenzene
• AS-33173
• Benzene, 2-bromo-1,3-dichloro-5-(trifluoromethyl)-
• MFCD00221020

• MDL： MFCD00221020
• Inchi： 1S/C7H2BrCl2F3/c8-6-4(9)1-3(2-5(6)10)7(11,12)13/h1-2H
• InChI Key： IQHSSYROJYPFDV-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(F)(F)F)C=C1Cl)Cl

Computed Properties

• Exact Mass: 291.86700
• Monoisotopic Mass: 291.867
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.833 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: 91-92 °C/10 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.520
• PSA: 0.00000
• LogP: 4.77470

4-bromo-3,5-dichlorobenzotrifluoride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319-H413
• Warning Statement： P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36/37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26;S36/37/39
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-bromo-3,5-dichlorobenzotrifluoride

4-Bromo-3,5-dichlorobenzotrifluoride (CAS 118754-53-3): Properties, Applications, and Market Insights

4-Bromo-3,5-dichlorobenzotrifluoride (CAS 118754-53-3) is a specialized halogenated aromatic compound that has gained significant attention in recent years due to its unique chemical properties and versatile applications. This compound, often referred to as 4-bromo-3,5-dichloro-benzotrifluoride, belongs to the family of benzotrifluoride derivatives, which are widely used in pharmaceuticals, agrochemicals, and material science.

The molecular structure of 4-bromo-3,5-dichlorobenzotrifluoride features a benzene ring substituted with bromine, chlorine, and a trifluoromethyl group. This combination of halogen atoms and the electron-withdrawing trifluoromethyl group makes it particularly valuable for various synthetic applications. Researchers have shown increasing interest in this compound as a building block for more complex molecules, especially in the development of new pharmaceutical intermediates and specialty chemicals.

One of the most common questions about CAS 118754-53-3 relates to its synthesis and purification methods. The compound is typically prepared through halogenation reactions of benzotrifluoride derivatives, followed by careful purification processes to ensure high purity. The presence of multiple halogen atoms makes it an excellent candidate for cross-coupling reactions, which are fundamental in modern organic synthesis. Recent studies have explored its potential in palladium-catalyzed reactions, a hot topic in current chemical research.

In terms of applications, 4-bromo-3,5-dichlorobenzotrifluoride serves as a crucial intermediate in the production of various active pharmaceutical ingredients (APIs). Its unique structure allows for the creation of molecules with specific biological activities, making it valuable in drug discovery programs. The compound's lipophilicity and metabolic stability, imparted by the trifluoromethyl group, are particularly attractive properties for medicinal chemistry applications.

The agrochemical industry also benefits from 4-bromo-3,5-dichloro-benzotrifluoride as it's used in the synthesis of novel crop protection agents. With the growing demand for more efficient and environmentally friendly pesticides, researchers are investigating derivatives of this compound for their potential herbicidal and fungicidal activities. The halogen atoms in its structure contribute to the biological activity of resulting compounds, while the trifluoromethyl group often enhances their environmental stability.

From a market perspective, the demand for CAS 118754-53-3 has been steadily increasing, particularly in regions with strong pharmaceutical and agrochemical manufacturing sectors. Asia-Pacific has emerged as a significant consumer, driven by the expansion of contract research organizations (CROs) and generic drug manufacturers. Recent supply chain challenges have highlighted the importance of reliable sources for such specialty chemicals, making it a topic of interest for procurement specialists.

Environmental considerations regarding halogenated compounds like 4-bromo-3,5-dichlorobenzotrifluoride have led to increased research into green chemistry alternatives and waste minimization strategies in its production and application. The chemical industry is actively working on developing more sustainable processes for synthesizing and utilizing such compounds, responding to regulatory pressures and environmental concerns.

Quality control is another critical aspect when working with 4-bromo-3,5-dichloro-benzotrifluoride. Analytical methods such as HPLC, GC-MS, and NMR spectroscopy are essential for verifying the purity and identity of this compound. Impurities in such intermediates can significantly affect downstream applications, particularly in pharmaceutical synthesis where strict quality standards must be met.

Storage and handling of CAS 118754-53-3 require standard precautions for halogenated aromatic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this material. The compound's stability under normal conditions makes it relatively easy to handle in laboratory and industrial settings.

Looking to the future, research continues to explore new applications for 4-bromo-3,5-dichlorobenzotrifluoride in emerging fields such as organic electronics and advanced materials. Its ability to modify electronic properties when incorporated into larger molecular structures makes it potentially valuable for organic semiconductors and photovoltaic materials. These applications align with current trends in sustainable energy and electronic device miniaturization.

For researchers and industry professionals seeking information about 4-bromo-3,5-dichloro-benzotrifluoride, understanding its structure-activity relationships is crucial. The strategic placement of halogen atoms and the trifluoromethyl group creates unique electronic effects that can be exploited in molecular design. This knowledge is particularly valuable for those working in medicinal chemistry and materials science.

In conclusion, 4-bromo-3,5-dichlorobenzotrifluoride (CAS 118754-53-3) represents an important chemical building block with diverse applications across multiple industries. Its unique combination of halogen substituents and trifluoromethyl group offers valuable synthetic possibilities, while ongoing research continues to uncover new potential uses. As the chemical industry evolves toward more specialized and sustainable solutions, compounds like this will likely play an increasingly important role in scientific and industrial advancements.